Cas no 105740-46-3 (5'-Adenylic acid, N-phenyl-)

• Product Name: 5'-Adenylic acid, N-phenyl-
• CAS No: 105740-46-3
• MF: C₁₆H₁₈N₅O₇P
• MW: 423.317183971405
• CID: 1162813
• PubChem ID: 71355661
• Update Time: 2025-04-20

5'-Adenylic acid, N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, N-phenyl-
• ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-(phenylamino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• CHEMBL3331361
• {[(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-(phenylamino)-9H-purin-9-yl]oxolan-2-yl]methoxy}phosphonic acid
• BDBM50056972
• 105740-46-3

• Inchi： 1S/C16H18N5O7P/c22-12-10(6-27-29(24,25)26)28-16(13(12)23)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22-23H,6H2,(H,17,18,20)(H2,24,25,26)/t10-,12-,13-,16-/m1/s1
• InChI Key： UNBGUBRKOWHSGY-XNIJJKJLSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC4C=CC=CC=4)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 423.09454
• Monoisotopic Mass: 423.09438493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 172.08